Cas no 13183-01-2 (1-methyl-1H-1,2,3-benzotriazol-7-amine)

• Product Name: 1-methyl-1H-1,2,3-benzotriazol-7-amine
• CAS No: 13183-01-2
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 2657525
• PubChem ID: 590511
• Update Time: 2025-07-19

1-methyl-1H-1,2,3-benzotriazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-methylbenzotriazol-4-amine
• 7-Amino-1-methyl-1H-benzotriazole
• 1-Methyl-1H-1,2,3-benzotriazol-7-amine
• 1-methylbenzotriazole-7-ylamine
• 1H-Benzotriazole, 7-amino-1-methyl-
• SUQCICOFGWTRRV-UHFFFAOYSA-N
• 1-methyl-1H-benzotriazol-7-amine
• FCH937257
• STL415021
• SBB073621
• ST45256117
• 1-Methyl-1H-1,2,3-benzotriazol-7-amine #
• 1-methyl-1H-1,2,3-benzotriazol-7-amine

• MDL： MFCD18262378
• Inchi： 1S/C7H8N4/c1-11-7-5(8)3-2-4-6(7)9-10-11/h2-4H,8H2,1H3
• InChI Key： SUQCICOFGWTRRV-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=CC=2N=N1)N

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-methyl-1H-1,2,3-benzotriazol-7-amine

Comprehensive Overview of 1-Methyl-1H-1,2,3-benzotriazol-7-amine (CAS No. 13183-01-2)

1-Methyl-1H-1,2,3-benzotriazol-7-amine (CAS No. 13183-01-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzotriazole family, a class of nitrogen-containing heterocycles known for their versatility in synthetic chemistry. Its molecular formula, C₇H₈N₄, highlights the presence of multiple nitrogen atoms, which contribute to its reactivity and potential applications. Researchers often explore this compound for its role as a building block in the synthesis of more complex molecules, particularly in drug discovery and material science.

One of the most frequently searched questions about 1-Methyl-1H-1,2,3-benzotriazol-7-amine revolves around its synthesis methods. The compound is typically prepared through the methylation of 1H-1,2,3-benzotriazol-7-amine, followed by purification steps to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications. The growing interest in green chemistry has also led to investigations into more sustainable synthesis routes, aligning with global trends toward environmentally friendly practices.

In the pharmaceutical industry, 1-Methyl-1H-1,2,3-benzotriazol-7-amine is often studied for its potential as a pharmacophore. Its structure allows for interactions with biological targets, making it a candidate for the development of novel therapeutics. Recent studies have explored its role in enzyme inhibition, particularly in diseases where modulating enzymatic activity is crucial. For instance, researchers are examining its efficacy in cancer therapy and neurodegenerative disorders, two areas of high public interest. These investigations are part of a broader effort to address unmet medical needs and improve patient outcomes.

Another area of interest is the compound's application in agrochemicals. The benzotriazole scaffold is known for its ability to enhance the stability and bioavailability of active ingredients in pesticides and herbicides. Farmers and agricultural scientists are increasingly searching for compounds like 1-Methyl-1H-1,2,3-benzotriazol-7-amine to develop more effective and sustainable crop protection solutions. This aligns with the global push toward precision agriculture and reducing the environmental impact of farming practices.

The compound's physical and chemical properties are also a topic of frequent inquiry. 1-Methyl-1H-1,2,3-benzotriazol-7-amine is a solid at room temperature, with a melting point that varies depending on its purity. Its solubility in organic solvents like DMSO and methanol makes it suitable for various experimental setups. Researchers often seek information on its stability under different conditions, as this is critical for storage and handling in laboratory settings.

From a commercial perspective, the demand for 1-Methyl-1H-1,2,3-benzotriazol-7-amine is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and intermediates frequently list this compound in their catalogs, catering to the needs of academic and industrial researchers. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they serve as valuable inputs for predictive modeling and virtual screening.

In conclusion, 1-Methyl-1H-1,2,3-benzotriazol-7-amine (CAS No. 13183-01-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique benzotriazole core and reactive amine group make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in health and agriculture.